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Compound of Interest

Compound Name: Tetracosane-d50

Cat. No.: B106040

This technical guide provides a comprehensive overview of the molecular weight of
tetracosane-d50, a deuterated isotopologue of tetracosane. It is intended for researchers,
scientists, and professionals in drug development who utilize stable isotope-labeled
compounds in their work. This document details the compound's molecular properties, the
experimental methods for their determination, and the significance of isotopic labeling.

Core Concepts: Isotopes and Molecular Weight

Isotopes are variants of a particular chemical element which differ in neutron number. While
they share the same number of protons and electrons, and thus similar chemical properties,
their atomic masses differ. Deuterium (2H or D) is a stable isotope of hydrogen with a nucleus
containing one proton and one neutron, making it approximately twice as heavy as the
common hydrogen isotope, protium (*H).

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The substitution of hydrogen with deuterium in tetracosane-d50 results in a significant
increase in its molecular weight compared to the non-labeled tetracosane. This mass difference
Is fundamental to its application in various analytical techniques.

Quantitative Data Summary

The molecular and physical properties of tetracosane and its deuterated form, tetracosane-
d50, are summarized in the table below for easy comparison.
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Property Tetracosane Tetracosane-d50

Molecular Formula Ca24Hs0[1][2][3] C24Ds0 or CD3(CD2)22CD3[4][5]
Molecular Weight ( g/mol ) 338.65[3][6], 338.7[2] 388.96[4][5][7], 389.0[8]

CAS Number 646-31-1[1][3][6] 16416-32-3[4][5][8]

Melting Point (°C) 49-52[6] 49-52[9][10]

Boiling Point (°C) 391[6] 391[9][10]

Experimental Protocols for Molecular Weight
Determination

The precise determination of the molecular weight of tetracosane-d50 is crucial for its use as
an internal standard and for metabolic studies. Gas Chromatography-Mass Spectrometry (GC-
MS) is a primary analytical technique for this purpose.

Principle of Mass Spectrometry

Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions
based on their mass-to-charge ratio. For a molecule like tetracosane-d50, this allows for the
precise determination of its molecular weight and the verification of its isotopic purity.

Gas Chromatography-Mass Spectrometry (GC-MS) with
Electron lonization (El)

Objective: To determine the molecular weight and confirm the identity of tetracosane-d50.
Instrumentation:

e Gas Chromatograph (GC): Equipped with a capillary column suitable for high-molecular-
weight alkanes (e.g., a non-polar DB-5ms column).

e Mass Spectrometer (MS): A quadrupole, time-of-flight (TOF), or ion trap mass analyzer.

e lon Source: Electron lonization (EIl) source.
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Experimental Workflow:
Caption: Experimental workflow for GC-MS analysis.
Detailed Methodology:
e Sample Preparation:
o Accurately weigh a small amount of tetracosane-d50.

o Dissolve the sample in a high-purity volatile organic solvent such as hexane or
dichloromethane to a concentration of approximately 10 pg/mL.[10]

o Transfer the solution to a standard 1.5 mL autosampler vial.[10]
o Gas Chromatography Parameters:

o Injection: 1 pL of the sample is injected into the GC, typically in splittess mode to maximize
sensitivity.[10]

o Injector Temperature: Set to a high temperature (e.g., 250-300°C) to ensure complete
vaporization of the analyte.

o Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).
o Oven Temperature Program:
= |nitial temperature: Hold at a low temperature (e.g., 60°C) for a few minutes.

» Ramp: Increase the temperature at a controlled rate (e.g., 10-15°C/min) to a final
temperature sufficient to elute tetracosane-d50 (e.g., 320°C).

» Final Hold: Maintain the final temperature for several minutes to ensure the compound
has completely passed through the column.

e Mass Spectrometry Parameters:
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o lonization Mode: Electron lonization (El) at a standard energy of 70 eV.[4] This high
energy causes fragmentation, which can be useful for structural confirmation, but the
molecular ion should still be observable.

o Mass Analyzer: The analyzer separates the resulting ions based on their mass-to-charge

(m/z) ratio.

o Data Acquisition: The detector records the abundance of ions at each m/z value,

generating a mass spectrum.

Data Interpretation: The resulting mass spectrum will show a plot of ion abundance versus m/z.
The molecular ion peak (M*) for tetracosane-d50 is expected to be prominent at an m/z value
corresponding to its molecular weight (approximately 389). The presence of this peak confirms
the molecular weight of the compound. The fragmentation pattern can also be analyzed to
confirm the structure of the tetracosane backbone.

The Significance of Deuteration

The replacement of hydrogen with deuterium in organic molecules is a powerful tool in scientific
research.

Tetracosane (C24Hso)

c Molecular Weight:

~338.7 g/mol

[sotopic Substitution
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$etracosane—d50 (C24Ds0)

Molecular Weight:

~389.0 g/mol

Structure:
CD3(CD2)22CD3
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Caption: Isotopic relationship between Tetracosane and Tetracosane-d50.

Tetracosane-d50 serves several key purposes:

 Internal Standard: In quantitative mass spectrometry, a known amount of tetracosane-d50
can be added to a sample. Because it is chemically identical to tetracosane, it will behave
similarly during sample preparation and analysis. However, due to its different mass, it can
be distinguished by the mass spectrometer. This allows for accurate quantification of the
unlabeled tetracosane in the sample.

o Tracer in Metabolic Studies: Deuterated compounds can be used to trace the metabolic fate
of molecules in biological systems. By introducing tetracosane-d50, researchers can track
its absorption, distribution, metabolism, and excretion.

o Mechanistic Studies: The kinetic isotope effect, where the C-D bond is stronger and reacts
more slowly than the C-H bond, can be exploited to study reaction mechanisms.

In conclusion, the increased molecular weight of tetracosane-d50 due to isotopic labeling is
the fundamental property that enables its use as a valuable tool in analytical and biomedical
research. Accurate determination of this molecular weight, typically by GC-MS, is essential for
its effective application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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